Cas no 2680846-20-0 (2-3-(1-fluoroethenyl)-1-(prop-2-en-1-yloxy)carbonylazetidin-3-ylacetic acid)

• Product Name: 2-3-(1-fluoroethenyl)-1-(prop-2-en-1-yloxy)carbonylazetidin-3-ylacetic acid
• CAS No: 2680846-20-0
• MF: C₁₁H₁₄FNO₄
• MW: 243.231566905975
• CID: 5651408
• PubChem ID: 165910155
• Update Time: 2025-07-14

2-3-(1-fluoroethenyl)-1-(prop-2-en-1-yloxy)carbonylazetidin-3-ylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-[3-(1-fluoroethenyl)-1-[(prop-2-en-1-yloxy)carbonyl]azetidin-3-yl]acetic acid
• 2680846-20-0
• EN300-28277546
• 2-3-(1-fluoroethenyl)-1-(prop-2-en-1-yloxy)carbonylazetidin-3-ylacetic acid

• Inchi： 1S/C11H14FNO4/c1-3-4-17-10(16)13-6-11(7-13,8(2)12)5-9(14)15/h3H,1-2,4-7H2,(H,14,15)
• InChI Key： PBUSBJZOJMIPOS-UHFFFAOYSA-N
• SMILES： FC(=C)C1(CC(=O)O)CN(C(=O)OCC=C)C1

Computed Properties

• Exact Mass: 243.09068609g/mol
• Monoisotopic Mass: 243.09068609g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 361
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 66.8Ų

Additional information on 2-3-(1-fluoroethenyl)-1-(prop-2-en-1-yloxy)carbonylazetidin-3-ylacetic acid

Introduction to 2-3-(1-fluoroethenyl)-1-(prop-2-en-1-yloxy)carbonylazetidin-3-ylacetic Acid (CAS No. 2680846-20-0)

2-3-(1-fluoroethenyl)-1-(prop-2-en-1-yloxy)carbonylazetidin-3-ylacetic acid, identified by its CAS number 2680846-20-0, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules known for their structural complexity and potential biological activity, making it a subject of intense research interest. The unique arrangement of functional groups in its molecular structure, including the presence of a fluoroethenyl moiety and an azetidinyl ring system, positions it as a promising candidate for further exploration in drug discovery and development.

The chemical structure of 2-3-(1-fluoroethenyl)-1-(prop-2-en-1-yloxy)carbonylazetidin-3-ylacetic acid features a central azetidinyl ring, which is a five-membered heterocyclic compound containing nitrogen. This nitrogen atom is integrated into the ring, contributing to the compound's overall stability and reactivity. The presence of the prop-2-en-1-yloxy group at the 1-position of the azetidinyl ring introduces a hydrophobic alkene chain, which can influence the compound's solubility and interaction with biological targets. Additionally, the fluoroethenyl substituent at the 2-position adds a fluorine atom to an ethenyl group, enhancing the molecule's electronic properties and potentially modulating its pharmacological effects.

One of the most compelling aspects of this compound is its potential role in modulating biological pathways relevant to human health and disease. Recent studies have highlighted the importance of fluorinated compounds in pharmaceutical development due to their ability to enhance metabolic stability, binding affinity, and overall bioavailability. The fluoroethenyl group in 2-3-(1-fluoroethenyl)-1-(prop-2-en-1-yloxy)carbonylazetidin-3-ylacetic acid is particularly noteworthy, as fluorine atoms are known to increase the lipophilicity of molecules and improve their interaction with biological targets such as enzymes and receptors.

The azetidinyl ring system is another critical feature that contributes to the compound's potential therapeutic utility. Azetidine derivatives have been extensively studied for their role in various biological processes, including anti-inflammatory, antimicrobial, and anticancer activities. The incorporation of functional groups such as carboxylic acids and ester moieties into the azetidinyl framework further enhances its pharmacological potential by allowing for interactions with multiple biological targets.

In recent years, there has been growing interest in developing novel compounds that can selectively target specific disease pathways without causing significant side effects. The structural features of 2-3-(1-fluoroethenyl)-1-(prop-2-en-1-yloxy)carbonylazetidin-3-ylacetic acid make it an attractive candidate for such applications. For instance, its ability to interact with enzymes involved in inflammation or cancer progression could lead to the development of new therapeutic agents that address these conditions more effectively than existing treatments.

The synthesis of this compound involves multiple steps that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, including catalytic hydrogenation and protective group strategies, are often employed to construct the complex molecular framework efficiently. The introduction of fluorine atoms into organic molecules is particularly challenging due to their high reactivity and tendency to undergo unwanted side reactions. However, recent advancements in synthetic methodologies have made it possible to incorporate fluorine atoms into complex structures with greater precision and efficiency.

The pharmacological evaluation of 2-3-(1-fluoroethenyl)-1-(prop-2-en-1-yloxy)carbonylazetidin-3-ylacetic acid has been conducted using both in vitro and in vivo models. In vitro studies have demonstrated its ability to inhibit certain enzymes associated with inflammation and cancer progression. These findings are supported by preliminary in vivo studies, which indicate that the compound exhibits promising activity against relevant disease models without significant toxicity. Such results are encouraging for further development efforts aimed at translating this compound into a viable therapeutic agent.

The future direction of research on 2-3-(1-fluoroethenyl)-1-(prop-2-en-1-yloxy)carbonylazetidin-3-ylacetic acid will likely focus on optimizing its pharmacokinetic properties and exploring its potential in combination therapies. By refining its chemical structure and evaluating its interactions with biological targets, researchers hope to develop more effective treatments for various diseases. Additionally, computational modeling techniques will play a crucial role in understanding how this compound interacts with biological systems at a molecular level, providing valuable insights for drug design.

The significance of this compound extends beyond its immediate therapeutic applications; it also serves as a valuable tool for understanding fundamental aspects of drug design and development. The structural complexity of 2-3-(1-fluoroethenyl)-1-(prop-2-en-yloxy)carbonylazetidin 3 ylacetic acid (CAS No 2680846 20 0) highlights the challenges and opportunities inherent in creating novel pharmaceuticals that can address unmet medical needs effectively.

In conclusion, 2680846 20 0, represents a promising avenue for pharmaceutical research due to its unique structural features and potential biological activity. Its synthesis challenges underscore the sophistication required in modern drug discovery efforts but also highlight the rewards associated with successful innovation. As research continues to uncover new applications for this compound, 2680846 20 0, it is likely to remain at forefrontof medicinal chemistry efforts aimed at developing next-generation therapeutics.